2-{[2-(4-methoxyphenyl)-4-quinazolinyl]amino}ethanol hydrochloride

• IUPAC Name: 2-[[2-(4-methoxyphenyl)quinazolin-4-yl]amino]ethanol;hydrochloride
• InChI: InChI=1S/C17H17N3O2.ClH/c1-22-13-8-6-12(7-9-13)16-19-15-5-3-2-4-14(15)17(20-16)18-10-11-21;/h2-9,21H,10-11H2,1H3,(H,18,19,20);1H
• InChI Key: VICOJVPLBJBFAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=N2)NCCO.Cl
• Molecular Formula: C17H18ClN3O2
• Molecular Weight: 331.8 g/mol

Description

2-{[2-(4-methoxyphenyl)-4-quinazolinyl]amino}ethanol hydrochloride, also known as AG-1478, is a small molecule inhibitor that has been widely used in scientific research for its ability to block the activity of epidermal growth factor receptor (EGFR).

Mechanism of Action

2-{[2-(4-methoxyphenyl)-4-quinazolinyl]amino}ethanol hydrochloride works by binding to the ATP-binding site of EGFR, thereby blocking the activity of the receptor and inhibiting downstream signaling pathways. This results in the inhibition of cell growth and induction of apoptosis in cancer cells that are dependent on EGFR signaling for survival.
Biochemical and Physiological Effects:
2-{[2-(4-methoxyphenyl)-4-quinazolinyl]amino}ethanol hydrochloride has been shown to inhibit the activity of EGFR in various cell types including cancer cells, leading to the inhibition of cell growth and induction of apoptosis. It has also been shown to reduce the expression of EGFR and its downstream signaling pathways, resulting in the inhibition of tumor growth and metastasis. Additionally, 2-{[2-(4-methoxyphenyl)-4-quinazolinyl]amino}ethanol hydrochloride has been shown to have anti-inflammatory effects in various models of inflammation.

Advantages and Limitations for Lab Experiments

2-{[2-(4-methoxyphenyl)-4-quinazolinyl]amino}ethanol hydrochloride is a potent and specific inhibitor of EGFR, making it a valuable tool for studying the role of EGFR in various biological processes. However, its use is limited by its low solubility in water and its potential for off-target effects. Additionally, the use of 2-{[2-(4-methoxyphenyl)-4-quinazolinyl]amino}ethanol hydrochloride in animal studies is limited by its poor bioavailability and rapid metabolism.

Future Directions

For research on 2-{[2-(4-methoxyphenyl)-4-quinazolinyl]amino}ethanol hydrochloride include the development of more potent and specific EGFR inhibitors, the evaluation of the efficacy of EGFR-targeted therapies in combination with other cancer treatments, and the investigation of the role of EGFR in various biological processes beyond cancer. Additionally, the use of 2-{[2-(4-methoxyphenyl)-4-quinazolinyl]amino}ethanol hydrochloride in animal studies could be improved by the development of more effective drug delivery systems.

Synthesis Methods

2-{[2-(4-methoxyphenyl)-4-quinazolinyl]amino}ethanol hydrochloride can be synthesized through a multi-step process involving the reaction of 4-methoxybenzaldehyde with 2-nitrobenzyl bromide to form 4-(2-nitrobenzyl)anisole, which is then reacted with 2-aminobenzophenone to form 2-{[2-(4-methoxyphenyl)-4-quinazolinyl]amino}ethanol. The final step involves the addition of hydrochloric acid to obtain the hydrochloride salt form of 2-{[2-(4-methoxyphenyl)-4-quinazolinyl]amino}ethanol hydrochloride.

Scientific Research Applications

2-{[2-(4-methoxyphenyl)-4-quinazolinyl]amino}ethanol hydrochloride has been extensively used in scientific research to study the role of EGFR in various biological processes such as cell proliferation, differentiation, and survival. It has been shown to inhibit the activity of EGFR in various cell types including cancer cells, leading to the inhibition of cell growth and induction of apoptosis. 2-{[2-(4-methoxyphenyl)-4-quinazolinyl]amino}ethanol hydrochloride has also been used in preclinical studies to evaluate the efficacy of EGFR-targeted therapies in cancer treatment.